Cas no 1025162-94-0 (N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide)

• Product Name: N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide
• CAS No: 1025162-94-0
• MF: C₂₀H₂₂ClN₃O
• MW: 355.861183643341
• MDL: MFCD02662247
• CID: 5018418
• Update Time: 2026-02-28

N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)but-2-enamide
• N-(4-CHLOROPHENYL)-3-(4-PHENYLPIPERAZINYL)BUT-2-ENAMIDE
• N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide

• MDL： MFCD02662247
• Inchi： 1S/C20H22ClN3O/c1-16(15-20(25)22-18-9-7-17(21)8-10-18)23-11-13-24(14-12-23)19-5-3-2-4-6-19/h2-10,15H,11-14H2,1H3,(H,22,25)/b16-15+
• InChI Key： VARYDMUNFODDJZ-FOCLMDBBSA-N
• SMILES： ClC1C=CC(=CC=1)NC(/C=C(\C)/N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• XLogP3: 4.1
• Topological Polar Surface Area: 35.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide

Comprehensive Overview of N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide (CAS No. 1025162-94-0): Properties, Applications, and Research Insights

The compound N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide (CAS No. 1025162-94-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a chlorophenyl moiety with a phenylpiperazine group, linked via a but-2-enamide bridge. This configuration endows the compound with potential bioactivity, making it a subject of interest for drug discovery and medicinal chemistry applications.

In recent years, researchers have explored the structure-activity relationship (SAR) of derivatives similar to N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide, particularly focusing on their interactions with central nervous system (CNS) targets. The presence of the phenylpiperazine subunit is noteworthy, as this pharmacophore is frequently found in compounds exhibiting affinity for dopamine and serotonin receptors. Such characteristics align with current trends in neuropharmacology, where modulators of these receptors are sought after for their therapeutic potential.

The synthesis of CAS 1025162-94-0 typically involves multi-step organic reactions, including amide coupling and piperazine substitution. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-throughput screening (HTS) and other preclinical studies.

From a drug development perspective, the but-2-enamide linker in N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide offers intriguing possibilities for molecular optimization. Researchers are investigating its role in improving bioavailability and metabolic stability, which are key challenges in modern pharmacology. Computational modeling studies suggest that the compound's lipophilicity and hydrogen-bonding capacity could be fine-tuned to enhance its blood-brain barrier (BBB) penetration—a hot topic in CNS drug design.

Beyond pharmaceutical applications, CAS 1025162-94-0 has also been referenced in material science research. Its conjugated enamide system exhibits interesting electronic properties, prompting investigations into its utility in organic semiconductors or as a building block for functionalized polymers. This interdisciplinary relevance underscores the compound's versatility.

Environmental and toxicological profiles of N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide remain areas of active study. Regulatory-compliant safety assessments are essential, especially given the increasing emphasis on green chemistry principles in industrial processes. Researchers are exploring biodegradation pathways and ecotoxicology data to ensure sustainable use of such compounds.

The growing demand for targeted therapeutics and precision medicine has further amplified interest in specialized molecules like CAS 1025162-94-0. Online search trends reveal frequent queries about its supplier availability, patent status, and collaborative research opportunities, reflecting its commercial and academic value. Laboratories often seek custom synthesis services for this compound, highlighting its niche yet expanding market.

In summary, N-(4-Chlorophenyl)-3-(4-phenylpiperazinyl)but-2-enamide represents a compelling case study in contemporary chemical research. Its dual relevance in life sciences and material innovation, combined with evolving synthetic methodologies, positions it as a noteworthy candidate for future breakthroughs. Ongoing studies will likely uncover additional dimensions of its utility, solidifying its place in the scientific landscape.